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Critical Safety Hazard

A primary safety consideration for 4-azidobenzaldehyde is its shock sensitivity [1].

Hazard Identification: Scientists at Dow Chemical tested the material and found it to be shock-
sensitive via a drop weight impact test (ASTM D2540), with a positive result and an H50 value of

about 11 kg-cm [1]. The evidence was the conversion of the liquid sample to a solid char with gas
generation [1].

Expert Recommendation: Despite its commercial availability and earlier Material Safety Data
Sheets (MSDS) that did not list this hazard, it is strongly recommended that the compound be

manipulated only in very small quantities, preferably as a dilute solution rather than in its neat (pure)
form [1].

MSDS Update: The commercial supplier TCI America has since updated their MSDS for this
compound to include this hazard information [1].

Basic Properties & Solubility

The table below summarizes the basic identifiers and solubility profile of 4-azidobenzaldehyde.

Property Description

CAS Number 24173-36-2 [2] [3] [4]
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Property Description

Molecular
Formula

C₇H₅N₃O [2] [3] [4]

Molecular Weight 147.13 g/mol [2] [4]

Appearance Light yellow to yellow oil [4]

Solubility Sparingly soluble in Chloroform; slightly soluble in Ethyl Acetate and Methanol
[4].

Storage & Handling Guidelines

Proper storage is critical for maintaining safety and compound integrity.

Temperature: May be stored at room temperature for short-term periods. For long-term storage, it is
recommended to keep it at 2-8°C [4].

Precautions: Normal precautions for handling energetic compounds should be taken, including the
use of a blast shield and protection from light and heat [1].

Application Notes for Researchers

4-Azidobenzaldehyde is a versatile scaffold in organic and medicinal chemistry. Its key applications include

[4]:

Bioorthogonal Chemistry: Used in click reactions with alkynes.
Photoaffinity Labeling: The azide group is useful for probing biomolecular interactions.

Pharmaceutical Development: Serves as a precursor for various bioactive compounds and
heterocycles like quinolines and triazoles.

Experimental Workflow for Safe Handling

The diagram below outlines a general workflow for safely handling 4-azidobenzaldehyde, based on the

hazard information and recommendations found in the search results.
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Start: Plan Experiment

Review Updated SDS
for 4-Azidobenzaldehyde

Use Personal Protective
Equipment (Blast Shield)

Avoid Isolation of
Neat Solid

Manipulate as a
Dilute Solution

Store at 2-8°C for
Long-Term Stability

End: Safe Usage

Click to download full resolution via product page

> A recommended workflow for handling 4-azidobenzaldehyde, emphasizing the use of updated safety data,

personal protective equipment, and manipulation in dilute form to mitigate explosion risk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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